(6-Nitro-1,3-benzodioxol-5-yl)methyl thiophene-2-carboxylate

• IUPAC Name: (6-nitro-1,3-benzodioxol-5-yl)methyl thiophene-2-carboxylate
• InChI: InChI=1S/C13H9NO6S/c15-13(12-2-1-3-21-12)18-6-8-4-10-11(20-7-19-10)5-9(8)14(16)17/h1-5H,6-7H2
• InChI Key: VEMKDUHOZUGHAM-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)COC(=O)C3=CC=CS3)[N+](=O)[O-]
• Molecular Formula: C13H9NO6S
• DSSTOX Substance ID: DTXSID301189367
• Molecular Weight: 307.28 g/mol
• CAS RN: 331460-12-9

Description

Molecular Structure Analysis

The molecular structure of “(6-Nitro-1,3-benzodioxol-5-yl)methyl thiophene-2-carboxylate” is complex. The nitro group is rotated out of the plane of the adjacent aryl ring. The 1,3-benzodioxole ring is nearly planar, with a maximum deviation. The dioxolene ring adopts an envelope conformation on the O-C-O C atom.

Scientific Research Applications

Ethyl 7-Methyl-1-(4-nitrophenyl)-5-phenyl-3-(thiophen-2-yl)-1,5-dihydro-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate

Gomha, Muhammad, and Edrees (2017) synthesized a novel compound, showcasing the potential of incorporating thiophene moieties into complex molecular structures for enhanced bioactivity. Their research demonstrated significant antitumor activities against human lung and hepatocellular carcinoma cell lines, comparing favorably with the standard antitumor drug Cisplatin. This work suggests the promising applications of thiophene derivatives in medicinal chemistry and oncology research (Gomha, Muhammad, & Edrees, 2017).

Fluorescent Response of Functional 1,3-benzodioxoles

Nishida, Suzuki, Ohguro, and Kobayashi (2005) investigated bi-functional methyl 5-nitro-1,3-benzodioxole-4-carboxylates as artificial β-amino acid homologues. They synthesized a series of 5-amide derivatives with various functional groups, which were non-fluorescent initially but produced fluorescent products through thiol coupling, photo-activated transformation, hydrogenation, and polymerization reactions. This research contributes to the development of new fluorescent materials for biochemical and analytical applications (Nishida et al., 2005).

Versatile Structures of Metal/Carboxylate Complexes

Liu and colleagues (2019) explored the assembly and structural diversity of complexes formed with a thiophene-containing bis-pyridyl-bis-amide ligand and various polycarboxylates and metal ions. Their work revealed a range of complex structures from 0D to 3D, exhibiting different fluorescent and electrochemical behaviors. This research provides insights into the structural influences of metal ions and polycarboxylates on complex formation and their potential applications in materials science and catalysis (Liu et al., 2019).